Cas no 2227731-11-3 (rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine
• CAS No: 2227731-11-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6423101
• PubChem ID: 165675461
• Update Time: 2025-05-19

rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropyl]methanamine
• 2227731-11-3
• EN300-1818729

• Inchi： 1S/C8H15NO/c1-8(4-10-5-8)7-2-6(7)3-9/h6-7H,2-5,9H2,1H3/t6-,7+/m0/s1
• InChI Key： NDZLYXCXIKBBAQ-NKWVEPMBSA-N
• SMILES： O1CC(C)(C1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine

Rac-(1R,2R)-2-(3-Methyloxetan-3-yl)cyclopropylmethanamine (CAS No. 2227731-11-3): A Comprehensive Overview

Rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine, identified by the CAS registry number 2227731-11-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and materials science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of ongoing research.

The molecular structure of rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine is characterized by a cyclopropane ring fused with a methyloxetane moiety, creating a rigid and strained framework. This structural arrangement imparts distinctive electronic and steric properties, which are crucial for its functional behavior. The stereochemistry at the (1R,2R) configuration plays a pivotal role in determining its biological activity and chemical reactivity.

Recent studies have explored the synthesis of rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine through various routes, including enantioselective catalytic processes and asymmetric induction techniques. These methods have not only improved the yield but also enhanced the enantiomeric purity of the compound, which is essential for its application in chiral recognition and asymmetric catalysis.

In terms of applications, rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine has shown promise in the development of novel therapeutic agents. Its ability to modulate specific biological pathways makes it a potential candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions. Researchers have also investigated its role as a building block in medicinal chemistry, where it serves as a versatile scaffold for constructing complex molecular architectures.

The relationship between the molecular structure of rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine and its physical properties has been extensively studied. Computational studies have revealed that the strained cyclopropane ring contributes significantly to its stability and reactivity. Additionally, the presence of the methyloxetane group enhances its solubility in organic solvents, making it suitable for various chemical transformations.

Looking ahead, ongoing research is focused on expanding the utility of rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine in advanced materials and nanotechnology. Its unique electronic properties make it a potential candidate for applications in organic electronics and optoelectronic devices. Furthermore, investigations into its biodegradation pathways are underway to assess its environmental impact and ensure sustainable use.

In conclusion, rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropylmethanamine (CAS No. 2227731-11-3) stands as a testament to the intricate interplay between molecular design and functionality. With continued advancements in synthetic chemistry and materials science, this compound is poised to play an increasingly important role in both academic research and industrial applications.